N-benzyl-2-(2-((2-((2-fluorophenyl)amino)-2-oxoethyl)thio)-6-oxo-1,6-dihydropyrimidin-4-yl)acetamide
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Description
N-benzyl-2-(2-((2-((2-fluorophenyl)amino)-2-oxoethyl)thio)-6-oxo-1,6-dihydropyrimidin-4-yl)acetamide is a useful research compound. Its molecular formula is C21H19FN4O3S and its molecular weight is 426.47. The purity is usually 95%.
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Scientific Research Applications
Anti-inflammatory Activity
- A study synthesized derivatives of N-(3-chloro-4-fluorophenyl)-2-(5-((3-(4-hydroxy-2,2-dimethyl-2,3-dihydrobenzofuran-5-yl)-1-phenyl-1H-pyrazol-4-yl)methylene)-4-oxo-2-thioxothiazolidin-3-yl)acetamide, exhibiting significant anti-inflammatory activity (Sunder & Maleraju, 2013).
Antitumor Activity
- A study evaluating new N-[4-(benzothiazole-2-yl)phenyl]acetamide derivatives for antitumor activity found that certain compounds showed considerable anticancer activity against some cancer cell lines (Yurttaş, Tay, & Demirayak, 2015).
Antimicrobial Activity
- Novel thienopyrimidine linked rhodanine derivatives were synthesized, with some compounds demonstrating potent antimicrobial activity (Kerru, Maddila, Maddila, Sobhanapuram, & Jonnalagadda, 2019).
Kinase Inhibitory and Anticancer Activities
- N-benzyl substituted acetamide derivatives were synthesized and evaluated for Src kinase inhibitory activities and potential anticancer properties (Fallah-Tafti, Foroumadi, Tiwari, Shirazi, Hangauer, Bu, Akbarzadeh, Parang, & Shafiee, 2011).
Synthesis of Heterocycles
- Thioureido-acetamides were used as starting materials for various heterocyclic syntheses, demonstrating their versatility in organic chemistry (Schmeyers & Kaupp, 2002).
Anticonvulsant Agents
- S-acetamide derivatives of 4,6-dimethyl-2-thiopyrimidine were synthesized and evaluated as possible anticonvulsants, showing moderate activity (Severina, Skupa, Voloshchuk, & Georgiyants, 2020).
Imaging Agents for Neurodegenerative Disorders
- Fluoroethoxy and fluoropropoxy substituted compounds were synthesized for the study of the peripheral benzodiazepine receptor using positron emission tomography, showing potential for imaging in neurodegenerative disorders (Fookes, Pham, Mattner, Greguric, Loc'h, Liu, Berghofer, Shepherd, Grégoire, & Katsifis, 2008).
Properties
IUPAC Name |
N-benzyl-2-[2-[2-(2-fluoroanilino)-2-oxoethyl]sulfanyl-6-oxo-1H-pyrimidin-4-yl]acetamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C21H19FN4O3S/c22-16-8-4-5-9-17(16)25-20(29)13-30-21-24-15(11-19(28)26-21)10-18(27)23-12-14-6-2-1-3-7-14/h1-9,11H,10,12-13H2,(H,23,27)(H,25,29)(H,24,26,28) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
XNJFAHJSSZUJPU-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C=C1)CNC(=O)CC2=CC(=O)NC(=N2)SCC(=O)NC3=CC=CC=C3F |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C21H19FN4O3S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
426.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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